Cas no 917249-01-5 (4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone)

4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone structure
917249-01-5 structure
Product Name:4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
CAS No:917249-01-5
MF:C10H15N3O4S
MW:273.308800935745
CID:6968141
PubChem ID:11630446
Update Time:2025-08-13

4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • A-D-arabinofuranosyl)-2(1H)-pyrimidinone
    • 4-Amino-1-(2-C-methyl-4-thio-
    • 917249-01-5
    • 4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
    • Inchi: 1S/C10H15N3O4S/c1-10(17)7(15)5(4-14)18-8(10)13-3-2-6(11)12-9(13)16/h2-3,5,7-8,14-15,17H,4H2,1H3,(H2,11,12,16)/t5-,7-,8-,10+/m1/s1
    • InChI Key: FPIKWKVHMLYKNO-UZRKRJFESA-N
    • SMILES: S1[C@H](CO)[C@H]([C@@](C)([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 273.07832714Da
  • Monoisotopic Mass: 273.07832714Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 145Ų
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